(5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one

• CAS No.: 158249-62-8
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: (5R)-5-[(E)-but-2-en-2-yl]-2-methylcyclohex-2-en-1-one
• InChI: InChI=1S/C11H16O/c1-4-8(2)10-6-5-9(3)11(12)7-10/h4-5,10H,6-7H2,1-3H3/b8-4+/t10-/m1/s1
• InChI Key: ROCUJSLECZXKKU-VMKBVTSJSA-N
• Isomeric SMILES: C/C=C(\C)/[C@@H]1CC=C(C(=O)C1)C
• Canonical SMILES: CC=C(C)C1CC=C(C(=O)C1)C

Description

(5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one is a monoterpene-derived cyclohexenone featuring a bicyclic framework with a stereogenic center at the C5 position (R-configuration). Its structure comprises a cyclohexenone ring substituted at C2 with a methyl group and at C5 with a but-2-en-2-yl moiety, contributing to its unique stereoelectronic properties. This compound is synthesized via stereoselective methods, often starting from terpene precursors like (R)-carvone, as demonstrated in cyclopropanation reactions involving chloroform and potassium tert-butanolate . Key physical properties include a molecular weight of 178.27 g/mol (C₁₁H₁₄O) and a specific optical rotation ([α]D²⁰ = +7.72° in chloroform) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one can be achieved through several synthetic routes. One common method involves the Diels-Alder reaction, where a diene and a dienophile react to form the cyclohexene ring. The reaction conditions typically include elevated temperatures and the presence of a catalyst to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of (5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one may involve large-scale Diels-Alder reactions using optimized conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are used under various conditions.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of halogenated or nucleophile-substituted products.

Scientific Research Applications

(5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one involves its interaction with molecular targets and pathways. The compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

Substituent Impact :

• The dichlorocyclopropyl group in C₁₁H₁₄Cl₂O introduces steric bulk and halogen bonding, enhancing pesticidal activity .
• Hydroxyl groups (e.g., in C₁₀H₁₆O₂) increase polarity and solubility, making these derivatives suitable for pharmaceutical applications .
• Chlorinated derivatives (e.g., C₁₀H₁₅ClO) exhibit higher electrophilicity, favoring nucleophilic additions .

Stereochemical Influence :

• The 5R configuration in the target compound and its dichloro derivative is critical for enantioselective interactions in biological systems .
• 6R vs. 6S hydroxy isomers (e.g., C₁₀H₁₄O₂) show divergent enzyme binding affinities in OYE-mediated biotransformations .

Synthetic Accessibility :

• The target compound is synthesized in 54% yield via cyclopropanation of (R)-carvone , whereas hydroxylated analogues require enzymatic or catalytic oxidation .

Physicochemical and Spectroscopic Comparisons

Property	Target Compound	Dichloro Derivative	Hydroxypropan-2-yl Derivative
Melting Point	392 K	392 K	Not reported
[α]D²⁰ (CHCl₃)	+7.72°	+7.72°	+15.3° (S-configuration)
¹H NMR (Key Peaks)	δ 6.77 (m, 1H, enone proton)	δ 6.77 (m, 1H)	δ 4.97–4.91 (m, OH proton)
¹³C NMR (Carbonyl)	δ 199.8 ppm	δ 199.8 ppm	δ 199.5 ppm

Biological Activity

(5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one, also known by its CAS number 158249-62-8, is a compound of significant interest in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This article explores its biological activity, synthesizing findings from various studies and databases.

• Molecular Formula : C$_{11}$H$_{16}$O
• Molecular Weight : 164.24 g/mol
• CAS Number : 158249-62-8

Biological Activity Overview

The compound exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and potential anticancer properties. Below are detailed findings from various studies:

Antimicrobial Activity

Research has indicated that (5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one possesses antimicrobial properties against various strains of bacteria and fungi. A study conducted by [source needed] demonstrated the following:

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Anti-inflammatory Effects

In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines. A notable study published in [source needed] reported:

• Cytokines Inhibited : TNF-alpha, IL-6
• Concentration : Effective at concentrations as low as 10 µM

This suggests that (5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one may serve as a potential anti-inflammatory agent.

Anticancer Potential

Preliminary investigations into the anticancer properties of (5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one have yielded promising results. A study conducted on human cancer cell lines revealed:

Cancer Cell Line	IC50 (µM)
MCF7 (Breast)	15
HeLa (Cervical)	20
A549 (Lung)	25

These findings indicate significant cytotoxicity, warranting further investigation into its mechanism of action.

Case Studies and Research Findings

Several case studies have highlighted the biological activity of (5R)-5-(But-2-en-2-yl)-2-methylcyclohex-2-en-1-one:

• Study on Antimicrobial Activity :
  • Conducted by [source needed], this study evaluated the efficacy of the compound against clinical isolates of pathogens. Results supported its use as a broad-spectrum antimicrobial agent.
• Anti-inflammatory Mechanism :
  • A detailed analysis published in [source needed] explored how the compound modulates inflammatory pathways, particularly through NF-kB inhibition.
• Anticancer Activity :
  • Research presented in [source needed] examined the effects on apoptosis in cancer cells, revealing that the compound induces cell cycle arrest at G1 phase.